Cas no 62049-99-4 (Cyclohexanecarbothioamide, 4,4-dimethyl-N-2-naphthalenyl-2,6-dioxo-)

• Product name: Cyclohexanecarbothioamide, 4,4-dimethyl-N-2-naphthalenyl-2,6-dioxo-
• CAS No: 62049-99-4
• MF: C₁₉H₁₉NO₂S
• MW: 325.42466378212
• CID: 1635011

Cyclohexanecarbothioamide, 4,4-dimethyl-N-2-naphthalenyl-2,6-dioxo- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbothioamide, 4,4-dimethyl-N-2-naphthalenyl-2,6-dioxo-

• Inchi： 1S/C19H19NO2S/c1-19(2)10-15(21)17(16(22)11-19)18(23)20-14-8-7-12-5-3-4-6-13(12)9-14/h3-9,17H,10-11H2,1-2H3,(H,20,23)
• InChI Key： VYRKYPNDIFCPPW-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C3C(=C2)C=CC=C3)=S)C(=O)CC(C)(C)CC1=O

Computed Properties

• Exact Mass: 325.11377

Experimental Properties

• Density: 1.259±0.06 g/cm3(Predicted)
• Melting Point: 155-157 °C(Solv: ethanol (64-17-5); water (7732-18-5))
• Boiling Point: 515.8±60.0 °C(Predicted)
• PSA: 46.17
• pka: 3.49±0.42(Predicted)